Cas no 63261-28-9 ( )

  structure
  structure
Product Name: 
CAS No:63261-28-9
MF:C18H22O4S
MW:334.429884433746
CID:959576
PubChem ID:322757
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-hydroxy-3,5-dimethylphenyl)methylsulfonylmethyl]-4,6-dimethylphenol
    • 63261-28-9
    • CHEMBL1814534
    • 2-[(2-Hydroxy-3,5-dimethyl-phenyl)methylsulfonylmethyl]-4,6-dimethyl-phenol
    • DTXSID20314156
    • NSC-280880
    • NSC280880
    • DS-012676
    •  
    • Inchi: 1S/C18H22O4S/c1-11-5-13(3)17(19)15(7-11)9-23(21,22)10-16-8-12(2)6-14(4)18(16)20/h5-8,19-20H,9-10H2,1-4H3
    • InChI Key: BFKKBHXWUBYAEB-UHFFFAOYSA-N
    • SMILES: S(CC1C=C(C)C=C(C)C=1O)(CC1C=C(C)C=C(C)C=1O)(=O)=O

Computed Properties

  • Exact Mass: 334.12396
  • Monoisotopic Mass: 334.12388035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6
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